Cas no 1111104-25-6 (5-(5-chloro-2-methoxyphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(5-chloro-2-methoxyphenyl)-1H-pyrimidin-2-one
• CAS No: 1111104-25-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD11877030
• CID: 2606632
• PubChem ID: 52984094
• Update Time: 2025-04-21

5-(5-chloro-2-methoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methoxyphenyl)-1H-pyrimidin-2-one
• DTXSID90680855
• 5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyrimidine, 95%
• MFCD11877030
• 5-(5-Chloro-2-methoxyphenyl)pyrimidin-2(1H)-one
• 1111104-25-6
• 5-(5-CHLORO-2-METHOXYPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(5-Chloro-2-methoxyphenyl)pyrimidin-2-ol

• MDL： MFCD11877030
• Inchi： 1S/C11H9ClN2O2/c1-16-10-3-2-8(12)4-9(10)7-5-13-11(15)14-6-7/h2-6H,1H3,(H,13,14,15)
• InChI Key： PVTAXJLYTFZEKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=NC(NC=1)=O)OC

Computed Properties

• Exact Mass: 236.0352552Da
• Monoisotopic Mass: 236.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų